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Compound of Interest

Compound Name: Dipentaerythritol hexaacrylate

Cat. No.: B012369 Get Quote

An In-depth Technical Guide to Dipentaerythritol
Hexaacrylate (DPHA)
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Dipentaerythritol hexaacrylate (DPHA), a

multifunctional acrylate monomer. It details its chemical identity, physicochemical properties,

synthesis, and key applications relevant to scientific research and development.

Chemical Identity and Molecular Structure
Dipentaerythritol hexaacrylate, commonly known as DPHA, is a high-functionality monomer

recognized for its role as a premium crosslinking agent.[1] Its structure features six acrylate

functional groups, which allows for the formation of densely crosslinked polymer networks upon

polymerization.[1][2][3] This high crosslink density imparts exceptional hardness, chemical

resistance, and thermal stability to the resulting materials.[1][2]

CAS Number: 29570-58-9[2][4][5][6][7]

Molecular Formula: C₂₈H₃₄O₁₃[2][6][7]

IUPAC Name: [3-prop-2-enoyloxy-2-[[3-prop-2-enoyloxy-2,2-bis(prop-2-

enoyloxymethyl)propoxy]methyl]-2-(prop-2-enoyloxymethyl)propyl] prop-2-enoate[2][8]
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Synonyms: DPHA, 2-[[3-(Acryloyloxy)-2,2-bis[(acryloyloxy)methyl]propoxy]methyl]-2-

[(acryloyloxy)methyl]-1,3-propanediyl Diacrylate[4]

Physicochemical and Quantitative Data
DPHA is typically a colorless to pale yellow viscous liquid.[3][9] It is insoluble in water but

soluble in some organic solvents like ethanol and toluene.[9] A summary of its key quantitative

properties is presented below.

Property Value Reference

Molecular Weight 578.56 g/mol [7][9][10]

Density ~1.184 g/cm³ (Predicted) [3][9]

Boiling Point
640.7 ± 55.0 °C at 760 mmHg

(Predicted)
[3][9]

Flash Point 266.2 °C [3]

Polar Surface Area 167.03 Å² [3]

Refractive Index 1.494 [3]

Synthesis and Experimental Protocol
The primary method for synthesizing Dipentaerythritol hexaacrylate is through the

esterification of dipentaerythritol with acrylic acid.[9][11] This reaction is typically conducted in

the presence of an acid catalyst and a polymerization inhibitor to prevent premature

polymerization of the acrylate groups.

Experimental Protocol: Esterification of Dipentaerythritol

A common laboratory-scale synthesis involves the following key steps:

Reactant Charging: Dipentaerythritol and a molar excess of acrylic acid are charged into a

reaction vessel equipped with a stirrer, thermometer, and a reflux condenser with a Dean-

Stark trap.
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Solvent and Catalyst Addition: A solvent such as toluene is added to facilitate azeotropic

removal of water, a byproduct of the esterification. An acid catalyst, like p-toluenesulfonic

acid, is introduced.[9]

Inhibitor Addition: A polymerization inhibitor is added to prevent the acrylic acid and the

product from polymerizing at elevated temperatures.

Reaction: The mixture is heated to reflux. The water produced during the reaction is

continuously removed as an azeotrope with the solvent. The reaction progress is monitored

until the theoretical amount of water is collected.

Purification: After the reaction is complete, the mixture is cooled. The catalyst is neutralized,

and the solution is washed to remove unreacted acid and other impurities. The solvent is

then removed under reduced pressure to yield the final DPHA product.

One study identified optimal reaction conditions as using p-toluenesulfonic acid as a catalyst,

toluene as the solvent, with a molar ratio of acid to alcohol of 7.2:1, reacting for 4 hours, which

resulted in a yield of 71.4%.[9]
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Caption: General workflow for the synthesis of DPHA via esterification.
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Applications in Research and Development
DPHA's unique properties make it a valuable component in various advanced applications. Its

high reactivity and ability to form dense, stable networks are particularly advantageous.[1][3]

UV/EB Curable Coatings and Inks: DPHA is a key monomer in radiation-curable

formulations. It provides exceptional surface hardness, scratch resistance, and chemical

durability to coatings for wood, plastics, and metals.[1][2][12]

Adhesives: It is used as a crosslinking agent to enhance the mechanical properties and

bonding strength of structural and pressure-sensitive adhesives.[2][11]

3D Printing and Additive Manufacturing: In photopolymer resins for 3D printing, DPHA's high

functionality and rapid curing contribute to the creation of mechanically strong and

dimensionally stable parts.[1]

Biomedical Applications: Research has shown DPHA's utility in creating biocompatible

polymer scaffolds for tissue engineering. These scaffolds have been demonstrated to

support cell adhesion and proliferation, indicating potential for applications like bone tissue

regeneration.[1]

Drug Development: In the context of drug development, DPHA serves as a fully

characterized reference standard for analytical method development and validation,

particularly for API Acrylic Acid and its derivatives.[6] It is also used in the preparation of UV-

curable emulsions for potential drug delivery systems.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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